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Compound of Interest

Compound Name: 2"-O-Coumaroyljuglanin

Cat. No.: B111799

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and standardized protocols for the
comprehensive purity assessment of 2"-O-Coumaroyljuglanin. The methodologies described
herein leverage High-Performance Liquid Chromatography with UV detection (HPLC-UV) as
the primary quantitative technique, supported by Liquid Chromatography-Mass Spectrometry
(LC-MS) for impurity identification and Quantitative Nuclear Magnetic Resonance (QNMR)
spectroscopy as an orthogonal method for purity confirmation. These protocols are designed to
ensure accurate and reproducible purity determination, a critical aspect in natural product
research, drug development, and quality control.

Introduction to 2"-O-Coumaroyljuglanin

2"-O-Coumaroyljuglanin is a flavonoid glycoside with the chemical structure of Kaempferol 3-
O-[2"-(E)-p-coumaroyl]-alpha-L-arabinofuranoside. Its purity is paramount for its use in
research and potential therapeutic applications. The assessment of purity involves the
guantification of the main compound and the detection and identification of any related
impurities.

Compound Profile:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b111799?utm_src=pdf-interest
https://www.benchchem.com/product/b111799?utm_src=pdf-body
https://www.benchchem.com/product/b111799?utm_src=pdf-body
https://www.benchchem.com/product/b111799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value

CAS Number 67214-05-5
Molecular Formula C29H24012
Molecular Weight 564.5 g/mol

Kaempferol aglycone + Arabinofuranoside + p-

Structure
Coumaroyl group

Potential Impurities

Impurities in 2"-O-Coumaroyljuglanin samples can originate from the botanical source,
extraction and purification process, or degradation.

e Source-Related Impurities: Other flavonoids, phenolic acids, and related natural products
from the plant source (e.g., Juglans regia).

e Process-Related Impurities: Residual solvents, reagents, and by-products from the isolation
and purification process.

» Degradation Products:

o Kaempferol-3-O-arabinofuranoside: Resulting from the hydrolysis of the coumaroyl ester

linkage.
o Kaempferol: Formed by the cleavage of the glycosidic bond.
o p-Coumaric Acid: Released upon hydrolysis of the ester bond.

Analytical Methodologies

A multi-faceted approach is recommended for the robust assessment of 2"-O-
Coumaroyljuglanin purity. The experimental workflow is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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